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Compound of Interest

Compound Name: Guanidine Monohydrobromide

CAS No.: 19244-98-5

Cat. No.: B125025

Get Quote

Guanidine Monohydrobromide (or Guanidinium Bromide) is a salt that, like its more common

counterparts Guanidine Hydrochloride and Thiocyanate, presents notable health and

environmental risks.[1][2] It is crucial to understand its properties to handle it safely.

Property Data Source(s)

Chemical Formula CH₆BrN₃

Molecular Weight 139.98 g/mol [3]

Appearance White powder [4]

Primary Health Hazards

Harmful if swallowed or

inhaled.[3] Causes skin and

serious eye irritation.[3]

[3]

Frequently Asked Questions (FAQs)
This section addresses common queries researchers may have regarding the handling of

Guanidine Monohydrobromide waste.
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Q1: What are the primary hazards I should be aware of when handling Guanidine
Monohydrobromide waste?

A1: The primary hazards are acute toxicity if swallowed or inhaled, and it causes significant

skin and eye irritation.[3] Inhalation of dust should be minimized, and direct contact with skin

and eyes must be avoided.[5][6][7] All handling procedures should be based on the assumption

that the material is hazardous.

Q2: What Personal Protective Equipment (PPE) is mandatory for handling this type of waste?

A2: A multi-layered approach to PPE is essential.[8]

Eye and Face Protection: Chemical safety goggles are required to protect against splashes

and dust.[1][6] A face shield should be worn when there is a higher risk of splashing.[6]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are recommended.[8][9]

Always inspect gloves for tears before use and practice proper glove removal techniques to

avoid skin contact.[10]

Body Protection: A laboratory coat is mandatory to protect skin and clothing from

contamination.[1][11]

Respiratory Protection: All handling of solid Guanidine Monohydrobromide and its waste

should be conducted in a well-ventilated area, preferably a chemical fume hood, to minimize

dust generation and inhalation.[1][8] If a fume hood is not available and dust may be

generated, a NIOSH-approved respirator is necessary.[1][6]

Q3: How should I store Guanidine Monohydrobromide waste before disposal?

A3: Waste should be stored in designated, clearly labeled, and leak-proof hazardous waste

containers.[1] The containers must be kept securely sealed in a cool, dry, and well-ventilated

area, away from incompatible materials like strong oxidizing agents.[10][12][13] Ensure the

storage area is separate from general laboratory traffic.

Q4: Can I neutralize Guanidine Monohydrobromide waste in the lab before disposal?
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A4: While neutralization procedures exist for some guanidine salts like the hydrochloride or

thiocyanate forms, it is not a recommended standard practice for general laboratory waste due

to the potential for exothermic or other hazardous reactions.[1] All waste, even if neutralized,

must still be collected and disposed of as hazardous waste through your institution's

Environmental Health and Safety (EHS) department.[1] The safest and most compliant

approach is to segregate the waste at the source and have it handled by trained professionals.

Q5: Is it acceptable to dispose of small amounts of Guanidine Monohydrobromide waste

down the drain?

A5: Absolutely not. Guanidine salts can be harmful to aquatic life.[2] Do not allow the chemical

or its waste to enter drains, sewers, or waterways.[1][5][8] All waste, regardless of quantity,

must be collected and disposed of as hazardous chemical waste.[7][12]

Troubleshooting Guides: Spill Management
In the event of a spill, a swift and correct response is critical to mitigate exposure and

environmental contamination.

Scenario: You've spilled solid Guanidine
Monohydrobromide powder on the benchtop.
Protocol: Small Solid Spill Cleanup

Alert & Secure: Immediately alert personnel in the vicinity.[14] If the spill is large or in a

poorly ventilated area, evacuate and notify your supervisor and EHS department.[1][8]

Don PPE: Before addressing the spill, ensure you are wearing the appropriate PPE,

including safety goggles, a lab coat, and chemical-resistant gloves.[8]

Containment: For a small, manageable spill, prevent the powder from becoming airborne. Do

not use a dry paper towel, as this can generate dust.[1]

Cleanup: Carefully sweep or vacuum up the material.[8] Use tools like a spatula or a scoop

to minimize dust generation.[8] Place the collected powder and any contaminated cleaning

materials (e.g., wipes) into a designated, sealable hazardous waste container.[1][8]
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Decontamination: Wipe the spill area with a damp cloth or sponge and soapy water.[14]

Collect all cleaning materials as hazardous waste.[1]

Labeling & Disposal: Seal and label the hazardous waste container clearly.[1] Arrange for

pickup through your institution's EHS department.[1]

Scenario: A solution containing Guanidine
Monohydrobromide has spilled.
Protocol: Liquid Spill Cleanup

Alert & Secure: Alert personnel nearby. For large spills, evacuate the area and inform your

supervisor and EHS.[1] Ensure the area is well-ventilated.[1]

Don PPE: Wear appropriate PPE, including safety goggles, a face shield if necessary, a lab

coat, and chemical-resistant gloves.[8]

Containment: Create a dike around the spill's outer edges using an inert absorbent material

like sand, earth, or commercial spill pillows.[8][15] This will prevent the spill from spreading.

[15]

Absorption: Apply the absorbent material, working from the outside of the spill toward the

center.[15] Allow the material to fully absorb the liquid.[16]

Collection: Carefully scoop up the absorbent material and place it into a suitable, leak-proof

hazardous waste container.[1][15]

Decontamination: Clean the spill surface with soap and water.[14] All materials used for

decontamination must also be placed in the hazardous waste container.[1]

Disposal: Seal the container, label it as "Hazardous Waste: Guanidine
Monohydrobromide" (and any other chemical components), and arrange for disposal via

your EHS department.[1]

Systematic Waste Disposal Workflow
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Proper segregation and handling of waste from the point of generation are paramount for

safety and compliance.

Step 1: Waste Segregation at the Source
Immediately separate waste into the following categories:

Solid Waste: Unused or expired Guanidine Monohydrobromide, contaminated powders.

Liquid Waste: Aqueous solutions containing Guanidine Monohydrobromide.

Contaminated Labware: Items like pipette tips, tubes, and gloves that have come into direct

contact with the chemical.

Step 2: Containerization and Labeling
Solid & Labware Waste: Collect in a designated, robust, and clearly labeled hazardous waste

container.[1] If sharps are contaminated, they must go into a designated sharps container.

Liquid Waste: Use a separate, leak-proof, and clearly labeled hazardous waste container for

all aqueous solutions.[1]

Labeling Standard: Every waste container must be clearly labeled with "Hazardous Waste,"

the full chemical name "Guanidine Monohydrobromide Waste," and the date of

accumulation.[1] Follow all additional labeling requirements from your institution.

Step 3: Final Disposal Protocol
All waste containing Guanidine Monohydrobromide is classified as hazardous and must be

disposed of through official channels.

EHS Coordination: Contact your institution's Environmental Health & Safety (EHS)

department to schedule a pickup for your hazardous waste containers.[1]

Regulatory Compliance: Ensure all procedures adhere to local, state, and federal regulations

for hazardous waste disposal.[7][8][12] Never dispose of this waste with general trash or via

the sanitary sewer system.[5][8]
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Waste Disposal Decision Workflow
The following diagram illustrates the decision-making process for the safe and compliant

disposal of Guanidine Monohydrobromide waste.
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Step 1: Segregation

Step 2: Containerization & Labeling

Step 3: Storage & Final Disposal

Waste Generation
(Guanidine Monohydrobromide)
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Click to download full resolution via product page

Caption: Workflow for Guanidine Monohydrobromide Waste Management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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